Cas no 1227582-06-0 (2-Amino-5-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 2-Amino-5-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1227582-06-0
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 4689282
• Update Time: 2023-08-14

2-Amino-5-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(trifluoromethyl)isonicotinaldehyde
• FCH1172228
• 2-Amino-5-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C7H5F3N2O/c8-7(9,10)5-2-12-6(11)1-4(5)3-13/h1-3H,(H2,11,12)
• InChI Key： KHARLQKTMSJGFL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1C=O)N)(F)F

Computed Properties

• Exact Mass: 190.035
• Monoisotopic Mass: 190.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56